Cas no 2198968-73-7 (2-(2,2-Difluoroethoxy)quinoxaline)

• Product Name: 2-(2,2-Difluoroethoxy)quinoxaline
• CAS No: 2198968-73-7
• MF: C₁₀H₈F₂N₂O
• MW: 210.180129051208
• CID: 5325321
• Update Time: 2025-05-24

2-(2,2-Difluoroethoxy)quinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-difluoroethoxy)quinoxaline
• 2-(2,2-Difluoroethoxy)quinoxaline

• Inchi： 1S/C10H8F2N2O/c11-9(12)6-15-10-5-13-7-3-1-2-4-8(7)14-10/h1-5,9H,6H2
• InChI Key： XDXQPJJWZSDBMG-UHFFFAOYSA-N
• SMILES： FC(COC1=CN=C2C=CC=CC2=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 204
• XLogP3: 3.2
• Topological Polar Surface Area: 35

Additional information on 2-(2,2-Difluoroethoxy)quinoxaline

Introduction to 2-(2,2-Difluoroethoxy)quinoxaline (CAS No. 2198968-73-7)

Quinoxalines are a class of heterocyclic compounds that have garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to their unique electronic properties and structural versatility. Among these, 2-(2,2-Difluoroethoxy)quinoxaline, with its CAS registry number 2198968-73-7, stands out as a compound of particular interest. This compound is characterized by its quinoxaline core with a difluoroethoxy substituent at the 2-position, which imparts distinct chemical and physical properties.

The synthesis of 2-(2,2-Difluoroethoxy)quinoxaline involves a multi-step process that typically begins with the preparation of the quinoxaline skeleton. This is often achieved through the condensation of o-phenylenediamine derivatives with carbonyl compounds under appropriate conditions. The introduction of the difluoroethoxy group at the 2-position requires precise control over the reaction conditions to ensure regioselectivity and high yields. Recent advancements in catalytic methods and the use of microwave-assisted synthesis have significantly improved the efficiency and scalability of this process.

The structural features of 2-(2,2-Difluoroethoxy)quinoxaline make it an attractive candidate for various applications. The quinoxaline ring is known for its aromatic stability and ability to participate in π-π interactions, which are crucial in many chemical and biological systems. The difluoroethoxy substituent introduces electron-withdrawing effects, enhancing the compound's electronic properties and making it suitable for use in electronic materials such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent studies have demonstrated that this compound exhibits excellent thermal stability and high carrier mobility, making it a promising material for next-generation electronic devices.

In addition to its electronic applications, 2-(2,2-Difluoroethoxy)quinoxaline has shown potential in the field of pharmacology. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. For instance, recent research has highlighted its ability to inhibit certain kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders. The compound's bioavailability and pharmacokinetic properties are currently under investigation to assess its suitability as a lead compound for drug development.

The environmental impact of 2-(2,2-Difluoroethoxy)quinoxaline is another area of growing interest. As industries increasingly prioritize sustainability, understanding the fate and toxicity of this compound in natural environments is crucial. Preliminary studies suggest that it undergoes rapid degradation under UV light and microbial action, reducing its persistence in aquatic systems. However, further research is needed to fully characterize its environmental behavior and potential risks.

In conclusion, 2-(2,2-Difluoroethoxy)quinoxaline, with its CAS number 2198968-73-7, represents a versatile compound with applications spanning multiple disciplines. Its synthesis has been optimized through innovative methodologies, while its electronic properties make it a valuable material for advanced technologies. Ongoing research continues to uncover new insights into its biological activity and environmental impact, underscoring its importance as a multifaceted compound in contemporary science.